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For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the in vitro evaluation of MMV688845, a
synthetic phenylalanine amide that targets the RpoB subunit of RNA polymerase.[1][2][3] The
primary application of these protocols is to assess the antimicrobial activity of MMV688845,
particularly against Mycobacterium abscessus.[1][2][3]

MMV688845 has demonstrated bactericidal activity against M. abscessus both in vitro and
within macrophage infection models.[1][3][4] This compound is a promising candidate for
further drug development due to its efficacy against various M. abscessus strains, including
clinical isolates, and its synergistic effects with other antibiotics like macrolides.[1][2][3]

Mechanism of Action

MMV688845 functions as an inhibitor of the RNA polymerase (RNAP), specifically targeting the
RpoB subunit.[1][2][3] This mechanism is distinct from that of rifamycins, another class of
RNAP inhibitors.[1][2][3] By binding to RpoB, MMV688845 effectively blocks the transcription
process in mycobacteria, leading to cell death. The resistance to MMV688845 has been
mapped to mutations in the rpoB gene, further confirming its target.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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